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Compound of Interest

Compound Name: Sodium ionophore Il

Cat. No.: B1682789

Audience: This document is intended for researchers, scientists, and drug development
professionals who require a reliable protocol for the preparation, storage, and handling of
Sodium lonophore Il stock solutions for experimental use.

Introduction

Sodium lonophore lll, also known as ETH2120, is a highly selective neutral ionophore used
for the potentiometric determination of sodium ion activity in various biological and
environmental samples.[1][2][3] Its primary application is in the fabrication of sodium-selective
liquid membrane electrodes, which are crucial for accurately measuring sodium concentrations
in blood, serum, and plasma.[1][4] Given its lipophilic nature, Sodium lonophore Il facilitates
the transport of sodium ions across lipid membranes, a property that is also leveraged in
fundamental research to study the effects of Na* gradients on cellular processes like
chemiosmotic energy conservation.

Proper preparation of a stock solution is a critical first step for ensuring the accuracy and
reproducibility of experiments. Dimethyl sulfoxide (DMSO) is a common solvent for this purpose
due to its ability to dissolve a wide range of organic compounds. This document provides a
detailed protocol for preparing a stock solution of Sodium lonophore Il in DMSO, along with
essential data on its chemical properties, solubility, and handling safety.

Quantitative Data Summary

The following table summarizes the key quantitative data for Sodium lonophore lil.
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Property Value Reference(s)
Molecular Formula C34H52N204

Molecular Weight 552.79 g/mol

Appearance Crystalline solid

Purity (HPLC) >98%

Up to 3 mg/mL (5.42 mM). Use
of fresh, anhydrous DMSO is
recommended as moisture can
Solubility in DMSO reduce solubility. Some
sources suggest 2 mg/mL may

require sonication and

warming.
Solubility in Water Insoluble
Storage (Powder) 3 years at -20°C

Aliguot and store to avoid
Storage (Stock Solution) freeze-thaw cycles. « 1 year at
-80°C * 1 month at -20°C

Safety and Handling Precautions

Sodium lonophore lll is classified with the hazard statement H335, indicating it may cause
respiratory irritation. Adherence to standard laboratory safety protocols is mandatory.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
nitrile gloves, and safety glasses with side shields.

e Engineering Controls: Handle the solid powder and concentrated DMSO stock solution
inside a chemical fume hood to avoid inhalation of dust or aerosols.

o Handling: Avoid direct contact with skin and eyes. Do not eat, drink, or smoke in the handling
area. Wash hands thoroughly after handling the compound.
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» Disposal: Dispose of the compound and any contaminated materials in accordance with
local, state, and federal regulations.

DMSO is an aprotic solvent that can facilitate the absorption of chemicals through the skin.
Exercise extra caution when handling the stock solution.

Experimental Protocol: Preparation of a 5 mM Stock
Solution

This protocol describes the preparation of 1 mL of a 5 mM stock solution of Sodium lonophore
lll in DMSO. Adjust volumes and mass as required for your specific experimental needs.

Materials:

e Sodium lonophore Ill (MW: 552.79 g/mol )
e Anhydrous Dimethyl Sulfoxide (DMSO)

¢ Analytical balance

e Microcentrifuge tubes (1.5 mL or 2 mL)

o Calibrated micropipettes and sterile tips

o \Vortex mixer

o (Optional) Sonicator water bath

Workflow Diagram:

Caption: Experimental workflow for preparing Sodium lonophore Il stock solution.
Procedure:

¢ Calculate the Required Mass:

o To prepare a stock solution of a specific molarity, use the following formula:
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» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)

o For1 mL (0.001L) of a5 mM (0.005 mol/L) solution:

= Mass (mg) = 0.005 mol/L x 0.001 L x 552.79 g/mol x 1000 mg/g = 2.76 mg

Weigh the Compound:

o In a chemical fume hood, carefully weigh out 2.76 mg of Sodium lonophore Il powder
using an analytical balance and place it into a clean, labeled 1.5 mL microcentrifuge tube.

Add Solvent:

o Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube
containing the powder.

Dissolve the Compound:

o Cap the tube securely and vortex the mixture at medium-high speed until the solid is
completely dissolved. Visually inspect the solution against a light source to ensure no solid
particles remain.

Optional - Aiding Dissolution:

o If the compound does not dissolve readily, sonicate the tube in a water bath for 5-10
minutes. Gentle warming (up to 60°C) can also be applied, but avoid excessive heat to
prevent degradation.

Storage:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 20-50 pL) in cryovials or microcentrifuge tubes.

o Store the aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for short-term
use (up to 1 month).

Quality Control
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 Visual Inspection: A freshly prepared stock solution should be a clear, colorless, and
particulate-free liquid.

e Solvent Quality: The use of high-purity, anhydrous DMSO is critical, as water content can
significantly decrease the solubility of Sodium lonophore Ill.

e Accurate Records: Maintain a detailed log of the preparation date, concentration, solvent lot
number, and storage conditions for each batch of stock solution.

By following this detailed protocol and adhering to the safety guidelines, researchers can
confidently prepare Sodium lonophore Ill stock solutions for consistent and reliable
experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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